3-methyl-6-(3-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 3-methyl-6-thiophen-3-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C8H6N4S2/c1-5-9-10-8-12(5)11-7(14-8)6-2-3-13-4-6/h2-4H,1H3
• InChI Key: ZOWXEHDOTMPNMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1N=C(S2)C3=CSC=C3
• Molecular Formula: C8H6N4S2
• Molecular Weight: 222.3 g/mol

Description

3-methyl-6-(3-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine and agriculture. This compound belongs to the family of triazolothiadiazole derivatives and is known for its unique structure and properties.

Mechanism of Action

The mechanism of action of 3-methyl-6-(3-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but it is believed to involve the inhibition of various enzymes and pathways in the body. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is a key enzyme involved in inflammation. It has also been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-methyl-6-(3-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole depend on the specific application and concentration used. In medicine, it has been shown to have anti-inflammatory, anti-cancer, and anti-diabetic effects. In agriculture, it has been shown to have potent activity against pests and weeds. In material science, it has been used as a building block for the synthesis of novel materials with unique properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-methyl-6-(3-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potent activity and unique properties, which make it an ideal candidate for various applications. However, one of the limitations is the complex synthesis process, which requires several reagents and conditions and can be time-consuming and expensive.

Future Directions

There are several future directions for the research and development of 3-methyl-6-(3-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the main areas of focus is the optimization of the synthesis process to improve yield and purity and reduce costs. Another area of focus is the identification of new applications and potential uses for this compound, including in the fields of medicine, agriculture, and material science. Additionally, further research is needed to fully understand the mechanism of action and biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of 3-methyl-6-(3-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves a multi-step process that requires several reagents and conditions. One of the most commonly used methods is the reaction between 3-methyl-4-nitrothiophene-2-carboxylic acid hydrazide and thiocarbonyldiimidazole, followed by cyclization using sodium methoxide. This method has been optimized for high yield and purity and has been used in various research studies.

Scientific Research Applications

3-methyl-6-(3-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, this compound has shown promising results in the treatment of various diseases, including cancer, diabetes, and inflammation. In agriculture, it has been used as a pesticide and herbicide due to its potent activity against pests and weeds. In material science, it has been used as a building block for the synthesis of novel materials with unique properties.